Cas no 77532-79-7 (5-Fluoro-2-methylbenzonitrile)

• Product Name: 5-Fluoro-2-methylbenzonitrile
• CAS No: 77532-79-7
• MF: C₈H₆FN
• MW: 135.138345241547
• MDL: MFCD00042295
• CID: 59906
• PubChem ID: 24862466
• Update Time: 2025-04-18

5-Fluoro-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methylbenzonitrile
• 2-cyano-4-fluorotoluene
• 2-methyl-5-fluorobenzonitrile
• 3-FLUORO-6-METHYLBENZONITRILE
• 5-fluoro-2-methylbenzenecarbonitrile
• 5-FLUORO-O-TOLUNITRILE
• Benzonitrile,5-fluoro-2-methyl
• Benzonitrile, 5-fluoro-2-methyl-
• 5-Fluoro-2-methyl-benzonitrile
• IBRODYNXELBTJC-UHFFFAOYSA-N
• 2-METHY-5-FLUORO BENZONITRILE
• PubChem1551
• KSC494E3F
• 2-Methy-5-Fluorobenzonitrile
• 5-?Fluoro-?2-?methylbenzonitrile
• J-517519
• MFCD00042295
• 77532-79-7
• AC-4087
• DTXSID30335034
• ?2-Methy-5-Fluorobenzonitrile
• EN300-62619
• CS-W013357
• PS-9123
• SCHEMBL101523
• Z979747062
• BCP24596
• AKOS009158106
• A9812
• F0747
• 5-Fluoro-2-methylbenzonitrile, 98%
• FT-0620402
• AM61671
• DTXCID80286123
• DB-031145

• MDL： MFCD00042295
• Inchi： 1S/C8H6FN/c1-6-2-3-8(9)4-7(6)5-10/h2-4H,1H3
• InChI Key： IBRODYNXELBTJC-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C#N)C=1
• BRN： 7700578

Computed Properties

• Exact Mass: 135.04800
• Monoisotopic Mass: 135.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Grayish yellow to white lens powder
• Density: 1.1203 (estimate)
• Melting Point: 41.0 to 45.0 deg-C
• Boiling Point: 230°C (rough estimate)
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Refractive Index: 1.507
• PSA: 23.79000
• LogP: 2.00578
• Solubility: Insoluble in water

5-Fluoro-2-methylbenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S26-S39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R37/38; R41
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides